Cas no 6946-47-0 (3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile)

• Product Name: 3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile
• CAS No: 6946-47-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 1737662
• PubChem ID: 245375
• Update Time: 2025-04-21

3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile
• 3-[(8-ethyl-5-methyldecan-3-yl)oxy]propanenitrile
• 3-Tridecyloxypropanenitrile
• AC1Q4SEZ
• AC1L35ZJ
• CTK8D6025
• EINECS 270-853-3
• AR-1F0696
• Propanenitrile, 3-(tridecyloxy)-, branched and linear
• EINECS 270-853-3;3-Tridecyloxypropanenitrile;
• 6946-47-0
• DTXSID10276072
• NSC-57324
• 2-methyl-5-oxo-N,N-dipropyloxolane-2-carboxamide
• NSC57324

• Inchi： 1S/C12H21NO3/c1-4-8-13(9-5-2)11(15)12(3)7-6-10(14)16-12/h4-9H2,1-3H3
• InChI Key： ZRNOISALHGBMRA-UHFFFAOYSA-N
• SMILES： O1C(CCC1(C)C(N(CCC)CCC)=O)=O

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.73070